Cas no 6312-95-4 (Urea,N-(2,5-dichlorophenyl)-N'-hexadecyl-)

• Product Name: Urea,N-(2,5-dichlorophenyl)-N'-hexadecyl-
• CAS No: 6312-95-4
• MF: C₂₃H₃₈Cl₂N₂O
• MW: 429.466624736786
• CID: 503097
• PubChem ID: 237268
• Update Time: 2025-04-19

Urea,N-(2,5-dichlorophenyl)-N'-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2,5-dichlorophenyl)-N'-hexadecyl-
• 1-(2,5-dichlorophenyl)-3-hexadecylurea
• 3-(2,5-dichlorophenyl)-1-hexadecyl-urea
• AC1L5YFQ
• AC1Q3OFA
• AG-K-32473
• AR-1B0261
• CTK5B7702
• KST-1B7790
• NSC40604
• NSC-40604
• DTXSID60285134
• 6312-95-4

• Inchi： 1S/C23H38Cl2N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-26-23(28)27-22-19-20(24)16-17-21(22)25/h16-17,19H,2-15,18H2,1H3,(H2,26,27,28)
• InChI Key： VOAXRBMMVYVVSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(NCCCCCCCCCCCCCCCC)=O)Cl

Computed Properties

• Exact Mass: 428.23600
• Monoisotopic Mass: 428.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 497.6°C at 760 mmHg
• Flash Point: 254.8°C
• Refractive Index: 1.524
• PSA: 41.13000
• LogP: 9.06010